2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C22H22N2O6S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H22N2O6S/c1-13-5-7-15(8-6-13)23-19(25)12-24-21(26)18(31-22(24)27)11-14-9-16(28-2)20(30-4)17(10-14)29-3/h5-11H,12H2,1-4H3,(H,23,25)/b18-11-
• InChI Key: KWSAEQDWGMJKJE-WQRHYEAKSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/SC2=O
• SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)SC2=O

Description

2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide is a synthetic compound that belongs to the class of thiazolidinediones. This compound has been studied for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism. Activation of PPARγ leads to the upregulation of genes involved in glucose uptake and utilization, as well as the downregulation of genes involved in gluconeogenesis and lipogenesis.
Biochemical and Physiological Effects:
2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide has been shown to have a number of biochemical and physiological effects. This compound has been shown to reduce inflammation, oxidative stress, and cell proliferation. It has also been shown to improve insulin sensitivity, glucose uptake, and lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide in lab experiments is its ability to activate PPARγ, which plays a key role in glucose and lipid metabolism. This compound has also been shown to have anti-inflammatory and antioxidant properties, which can be useful in studying the effects of inflammation and oxidative stress on various biological processes.
One limitation of using 2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide in lab experiments is its potential toxicity and side effects. This compound has been shown to have cytotoxic effects on certain cell types, and further studies are needed to determine its safety and efficacy in vivo.

Future Directions

There are a number of future directions for the study of 2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide. One potential direction is the development of new analogs and derivatives of this compound with improved efficacy and safety profiles. Another direction is the investigation of the role of PPARγ activation in various biological processes, including inflammation, oxidative stress, and cancer. Finally, further studies are needed to determine the safety and efficacy of this compound in vivo, and its potential use in the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide involves the reaction of 3,4,5-trimethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid to form the intermediate thiosemicarbazone. This intermediate is then treated with acetic anhydride to form the final product.

Scientific Research Applications

2-[(5Z)-2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide has been studied for its potential use in scientific research. This compound has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has also been studied for its potential use in the treatment of diabetes, obesity, and metabolic disorders.